![molecular formula C21H21N3O3S B2905592 4-isopropoxy-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide CAS No. 1020247-90-8](/img/structure/B2905592.png)
4-isopropoxy-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
Description
4-isopropoxy-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.
BenchChem offers high-quality 4-isopropoxy-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-isopropoxy-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiproliferative Activity
This compound has been studied for its potential in cancer treatment due to its antiproliferative properties. It has shown activity against various cancer cell lines, indicating its ability to inhibit the proliferation of cancer cells. The compound’s mechanism involves inducing cell death, which is a desirable effect in cancer therapeutics .
Apoptosis Induction
The compound has been found to activate caspase 9, an enzyme crucial for initiating the apoptotic cascade. This suggests that it can induce programmed cell death, which is a targeted approach to eliminate cancer cells without harming healthy cells .
Autophagy Modulation
Research indicates that the compound can induce the fragmentation of LC3, a protein associated with autophagy. Autophagy is a cellular process involved in the degradation and recycling of cellular components, and its modulation is a promising strategy in cancer therapy .
Fluorescence Imaging
The compound has shown potential as a pH indicator due to its fluorescence properties. This application is valuable in biological research for tracking cellular processes and changes in the microenvironment, such as pH fluctuations .
Chemical Synthesis
The compound’s structure allows for various chemical modifications, making it a versatile intermediate in the synthesis of more complex molecules. This is particularly useful in the development of new pharmaceuticals and materials .
Biomarker Development
Due to its unique interactions with cellular components, the compound could be used as a biomarker in diagnostic applications. It could help in the detection and monitoring of diseases by binding to specific cellular targets .
Drug Delivery Systems
The compound’s properties may be harnessed to create drug delivery systems that can release therapeutic agents in a controlled manner. This could improve the efficacy and reduce the side effects of drugs .
Molecular Sensing
The compound’s ability to act as a pH indicator also opens up possibilities for its use in molecular sensing technologies. It could be used to detect specific molecules or changes in the environment, which is crucial in various fields, including environmental monitoring and medical diagnostics .
properties
IUPAC Name |
N-(5-oxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-propan-2-yloxybenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O3S/c1-14(2)27-17-10-8-15(9-11-17)21(25)22-20-18-12-28(26)13-19(18)23-24(20)16-6-4-3-5-7-16/h3-11,14H,12-13H2,1-2H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAQINAMZSUMLMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NC2=C3CS(=O)CC3=NN2C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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